Cas no 960605-53-2 (ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 960605-53-2
• MF: C₁₁H₁₀N₄O₄
• MW: 262.22150182724
• MDL: MFCD23133852
• CID: 5233236
• PubChem ID: 57576814
• Update Time: 2026-03-08

ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(5-nitro-2-pyridinyl)-, ethyl ester
• ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

• MDL： MFCD23133852
• Inchi： 1S/C11H10N4O4/c1-2-19-11(16)9-5-6-14(13-9)10-4-3-8(7-12-10)15(17)18/h3-7H,2H2,1H3
• InChI Key： HHCFVZOUDCEAQG-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C([N+]([O-])=O)C=C2)C=CC(C(OCC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Introduction to Ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 960605-53-2)

Ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 960605-53-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitropyridine derivatives, which are widely studied for their potential applications in medicinal chemistry and drug development.

The molecular structure of ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a nitro group at the 5-position of the pyridine ring and an ethyl ester group at the 3-position of the pyrazole ring. This unique arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the design of novel heterocyclic compounds.

In recent years, there has been a growing interest in nitropyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the nitro group in ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate contributes to its reactivity and potential for further functionalization, making it a valuable building block for the synthesis of more complex molecules.

One of the most compelling aspects of ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate is its role in the development of new therapeutic agents. Researchers have explored its potential as a precursor for drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The pyrazole moiety is known to interact with specific biological targets, while the nitro group can be further modified to enhance binding affinity and selectivity.

The synthesis of ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The process often includes nitration, condensation, and esterification steps, which require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent studies have also highlighted the importance of computational chemistry in understanding the behavior of ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate. Molecular modeling techniques have been employed to predict its interactions with biological targets and to guide the design of more effective derivatives. These computational approaches complement traditional experimental methods, providing a comprehensive understanding of the compound's pharmacological properties.

The pharmaceutical industry has shown particular interest in nitropyridine derivatives due to their potential as drug candidates. Clinical trials are underway for several compounds derived from this class, demonstrating their efficacy in treating various diseases. The versatility of ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate as a synthetic intermediate positions it as a key component in these efforts.

In addition to its pharmaceutical applications, ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate has found utility in materials science. Its unique chemical properties make it suitable for use in developing advanced materials with specific functionalities. For instance, it has been investigated as a precursor for organic semiconductors and catalysts, where its ability to participate in various chemical reactions is highly beneficial.

The environmental impact of using ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate as a chemical intermediate is also an area of growing concern. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to develop more eco-friendly methods for producing this compound, ensuring that its use aligns with global efforts towards sustainability.

In conclusion, ethyl 1-(5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 960605-53-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable intermediate for synthesizing novel drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific and industrial contexts is likely to grow even further.